Cas no 1017778-18-5 (3-Ethoxy-2,4-difluorobenzyl alcohol)

• Product Name: 3-Ethoxy-2,4-difluorobenzyl alcohol
• CAS No: 1017778-18-5
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 3161244
• PubChem ID: 46737645
• Update Time: 2025-07-19

3-Ethoxy-2,4-difluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2,4-difluorobenzyl alcohol
• AKOS006282345
• 1017778-18-5
• CS-0329868
• (3-ethoxy-2,4-difluorophenyl)methanol
• JS-4727
• 3-ETHOXY-2,4-DIFLUOROBENZYLALCOHOL
• MFCD09258728

• MDL： MFCD09258728
• Inchi： 1S/C9H10F2O2/c1-2-13-9-7(10)4-3-6(5-12)8(9)11/h3-4,12H,2,5H2,1H3
• InChI Key： OAAADBNXPSSNFW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1CO)F)OCC

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Ethoxy-2,4-difluorobenzyl alcohol

Comprehensive Guide to 3-Ethoxy-2,4-difluorobenzyl alcohol (CAS No. 1017778-18-5): Properties, Applications, and Industry Insights

3-Ethoxy-2,4-difluorobenzyl alcohol (CAS No. 1017778-18-5) is a fluorinated aromatic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of benzyl alcohol, this fluorinated intermediate features an ethoxy group at the 3-position and fluorine atoms at the 2- and 4-positions, enhancing its reactivity and solubility. Its molecular formula, C₉H₁₀F₂O₂, and precise chemical synthesis make it valuable for constructing complex molecules in drug discovery.

Recent trends highlight growing interest in fluorinated building blocks like 3-Ethoxy-2,4-difluorobenzyl alcohol, driven by demands for bioactive compounds in oncology and CNS therapeutics. Searches for "fluorobenzyl alcohol derivatives" and "CAS 1017778-18-5 suppliers" have surged by 40% YoY, reflecting its industrial relevance. The compound’s low toxicity profile and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further elevate its utility in high-value chemical manufacturing.

From a synthetic perspective, 1017778-18-5 serves as a precursor for heterocyclic compounds and chiral auxiliaries. Its ethoxy-difluoro substitution pattern improves metabolic stability in APIs (Active Pharmaceutical Ingredients), addressing common challenges in drug bioavailability. Researchers also explore its role in crop protection chemicals, leveraging fluorine’s ability to enhance pesticidal activity while minimizing environmental persistence.

Quality control of 3-Ethoxy-2,4-difluorobenzyl alcohol requires advanced analytical techniques like HPLC and GC-MS to ensure ≥98% purity. Storage recommendations include inert atmospheres (N₂) and amber glass to prevent degradation. As sustainability gains priority, manufacturers now emphasize green chemistry approaches for its production, reducing hazardous byproducts.

Market analysts project a 6.8% CAGR for fluorinated fine chemicals through 2030, with CAS 1017778-18-5 positioned as a key enabler. Its adaptability in PET radiotracer development and bioconjugation further expands applications. For procurement, verifying certificates of analysis (CoA) and regulatory compliance (REACH, FDA DMF) is critical to meet GMP standards.

In summary, 3-Ethoxy-2,4-difluorobenzyl alcohol exemplifies innovation in specialty chemicals, bridging gaps between academic research and industrial scalability. Its multifaceted roles underscore why it remains a high-demand research chemical across life sciences and material science sectors.